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Compound of Interest

Compound Name: Dimethyltin dibromide

CAS No.: 2767-47-7

Cat. No.: B1594913

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of dimethyltin dibromide, a versatile

organotin compound. This document outlines its chemical and physical properties, details a

common synthetic protocol, and explores its reactivity and applications in various fields of

chemical research.

Core Properties and Data
Dimethyltin dibromide, with the CAS number 2767-47-7, is an organometallic compound

featuring a central tin atom bonded to two methyl groups and two bromine atoms.[1] It is also

known by other names including dibromodimethylstannane and dimethyldibromotin.[2][3]

Physicochemical Properties
The fundamental physicochemical properties of dimethyltin dibromide are summarized in the

table below for easy reference.
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Property Value Source

CAS Number 2767-47-7 [1][2][4]

Molecular Formula C₂H₆Br₂Sn [1][2][4][5]

Molecular Weight 308.59 g/mol [1][2][5]

Appearance
Grey or colorless crystalline

solid
[1][2][6]

Melting Point 75-77 °C [1][2][4][7]

Boiling Point 208-213 °C [4][7]

Solubility

Soluble in organic solvents

such as acetone and ether;

hydrolyzes in water.

[1][4][7]

Structural Information
The molecular structure of dimethyltin dibromide consists of a central tin atom covalently

bonded to two methyl groups and two bromine atoms.[1] In the solid state, it can form

polymeric chains or dimers, resulting in a distorted octahedral geometry around the tin atom.[1]

Experimental Protocols
Synthesis of Dimethyltin Dibromide from Dimethyltin
Dichloride
A common laboratory-scale synthesis of dimethyltin dibromide involves the halide exchange

reaction from dimethyltin dichloride.[1]

Reaction: (CH₃)₂SnCl₂ + 2HBr → (CH₃)₂SnBr₂ + 2HCl[1]

Methodology:

Reactants: Dimethyltin dichloride and hydrogen bromide are the primary reactants.[1]
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Solvent: A suitable organic solvent that can dissolve the reactants and facilitate the reaction

is used.

Temperature: The reaction is typically conducted at elevated temperatures to enhance the

reaction kinetics.[1]

Pressure: The synthesis is generally carried out under atmospheric pressure.[1]

Procedure: Hydrogen bromide is bubbled through a solution of dimethyltin dichloride in the

chosen solvent. The reaction mixture is heated and stirred for a specified period.

Work-up: After the reaction is complete, the solvent is removed under reduced pressure. The

resulting crude product is then purified, often by recrystallization from an appropriate solvent,

to yield the final dimethyltin dibromide product.

Reactivity and Applications
Dimethyltin dibromide is a reactive compound that serves as a valuable precursor in

organometallic synthesis.

Chemical Reactivity
The reactivity of dimethyltin dibromide is primarily characterized by:

Nucleophilic Substitution: The bromide ligands are susceptible to substitution by a variety of

nucleophiles, enabling the synthesis of a wide range of other organotin compounds.[1]

Formation of Coordination Complexes: The tin center can act as a Lewis acid, reacting with

various ligands to form coordination complexes.[1] These complexes can have interesting

structural features and catalytic properties.

The electrophilic nature of the tin atom, resulting from the electron-withdrawing bromine atoms,

is a key driver of its reactivity towards nucleophiles.[1]

Applications
The versatile reactivity of dimethyltin dibromide lends itself to several applications in research

and industry:
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Organic Synthesis: It is a key starting material for the synthesis of other organotin

compounds and can be used as a reagent in various organic transformations.[1]

Catalysis: Dimethyltin dibromide and its derivatives can act as catalysts in a range of

chemical reactions, leveraging the Lewis acidic nature of the tin center.[1]

Materials Science: It serves as a precursor for the synthesis of tin-containing polymers and

materials with specific electronic or optical properties.

Logical Relationships of Dimethyltin Dibromide
The following diagram illustrates the key relationships between the synthesis, structure, and

reactivity of dimethyltin dibromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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